Cas no 897733-08-3 (5-amino-4-methyl-2-Pyridinecarbonitrile)

5-Amino-4-methyl-2-pyridinecarbonitrile is a heterocyclic organic compound featuring an amino group and a nitrile functionality on a pyridine backbone. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive sites, which enable further functionalization. The methyl group enhances stability while the nitrile and amino groups provide opportunities for nucleophilic and electrophilic transformations. Its well-defined structure makes it suitable for constructing complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. High purity grades are available to meet stringent industry requirements, ensuring consistent performance in research and industrial applications.

5-amino-4-methyl-2-Pyridinecarbonitrile structure

897733-08-3 structure

Product name:5-amino-4-methyl-2-Pyridinecarbonitrile

CAS No:897733-08-3

MF:C₇H₇N₃

MW:133.150580644608

MDL:MFCD13175938

CID:1031489

PubChem ID:55289821

5-amino-4-methyl-2-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-amino-4-methyl-2-Pyridinecarbonitrile
- 5-Amino-4-methylpicolinonitrile
- 5-amino-4-methylpyridine-2-carbonitrile
- 5-AMino-2-cyano-4-Methylpyridine
- SCHEMBL3107926
- QXMRBIGIIPVYGJ-UHFFFAOYSA-N
- DTXSID20717562
- MFCD13175938
- SY268425
- CS-0370480
- 897733-08-3
- SB53114
- EN300-4261330
- AT18016
- AKOS006362369
- 5-amino4-methylpicolinonitrile
- DB-118306
- MDL： MFCD13175938
- Inchi： InChI=1S/C7H7N3/c1-5-2-6(3-8)10-4-7(5)9/h2,4H,9H2,1H3
- InChI Key： QXMRBIGIIPVYGJ-UHFFFAOYSA-N
- SMILES： CC1=CC(=NC=C1N)C#N

Computed Properties

Exact Mass: 133.063997236g/mol
Monoisotopic Mass: 133.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.7Å²
XLogP3: 0.6

5-amino-4-methyl-2-Pyridinecarbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A36400-250mg	5-amino-4-methylpyridine-2-carbonitrile	897733-08-3	98%	250mg	¥2332.0	2023-09-09
eNovation Chemicals LLC	Y1197689-1g	5-Amino-4-methylpyridine-2-carbonitrile	897733-08-3	95%	1g	$935	2025-02-18
Chemenu	CM178991-1g	5-amino-4-methylpicolinonitrile	897733-08-3	95%	1g	$413	2022-03-01
Chemenu	CM178991-1g	5-amino-4-methylpicolinonitrile	897733-08-3	95%	1g	$916	2021-08-05
eNovation Chemicals LLC	Y1197689-1g	5-Amino-4-methylpyridine-2-carbonitrile	897733-08-3	95%	1g	$935	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1441150-1g	5-Amino-4-methylpicolinonitrile	897733-08-3	97%	1g	￥6120.00	2024-04-26
Apollo Scientific	OR61459-250mg	5-Amino-4-methylpyridine-2-carbonitrile	897733-08-3	95%	250mg	£207.00	2025-02-20
Crysdot LLC	CD11025102-1g	5-Amino-4-methylpicolinonitrile	897733-08-3	95+%	1g	$972	2024-07-19
eNovation Chemicals LLC	Y1309979-1g	5-Amino-4-methylpyridine-2-carbonitrile	897733-08-3	95%	1g	$568	2025-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A36400-1g	5-amino-4-methylpyridine-2-carbonitrile	897733-08-3	98%	1g	¥4612.0	2023-09-09

5-amino-4-methyl-2-Pyridinecarbonitrile Related Literature

1. Synthesis of 4H-chromenes by an unexpected, K3PO4-mediated intramolecular Rauhut–Currier type reaction†

Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
2. Transition metal-free one-pot cascade synthesis of 7-oxa-2-azatricyclo[7.4.0.02,6]trideca-1(9),10,12-trien-3-ones from biomass-derived levulinic acid under mild conditions†‡

Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
3. Synthesis and sensing properties of 1,1′-disubstituted unsymmetrical ferrocene-triazole derivatives: a multichannel probe for Hg(ii) ion†

Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
4. Spectroscopic IR, EPR, and operandoDRIFT insights into surface reaction pathways of selective reduction of NO by propene over the Co–BEAzeolite

Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
5. Synthesis of 2,3-allenylamides utilizing [1,2]-phospha-Brook rearrangement and their application to gold-catalyzed cycloisomerization providing 2-aminofuran derivatives†

Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:897733-08-3)5-amino-4-methyl-2-Pyridinecarbonitrile

Purity:99%

Quantity:1g

Price ($):338.0